Anhydrolutein III
Description
Anhydrolutein III, also known as (3R)-3’,4’-Didehydro-β,β-caroten-3-ol, is a chemical compound with the molecular formula C40H54O . It is one of the derivatives of lutein .
Synthesis Analysis
Anhydrolutein III can be synthesized from lutein through a process involving UV-irradiation . The process involves the reaction of lutein with 2% H2SO4 in acetone, which also produces anhydrolutein I and 2’,3’-anhydrolutein II .Molecular Structure Analysis
The molecular structure of Anhydrolutein III consists of a double-bond stereo with one of one defined stereocentres . The average mass of Anhydrolutein III is 550.856 Da, and its monoisotopic mass is 550.417480 Da .Chemical Reactions Analysis
In the digestive system, lutein can be broken down into 3’-epilutein or anhydrolutein by several mechanisms, including epimerization and dehydration .Physical And Chemical Properties Analysis
Anhydrolutein III is a compound with a molecular formula of C40H54O . Its average mass is 550.856 Da, and its monoisotopic mass is 550.417480 Da .Mechanism of Action
Future Directions
Research on Anhydrolutein III and other lutein derivatives is ongoing. One study found that lutein oxidative degradation derivatives, including Anhydrolutein III, exhibited higher anti-inflammatory efficacy than lutein in counteracting inflammation induced by lipopolysaccharide (LPS) in rats . This suggests potential future directions for research into the therapeutic applications of Anhydrolutein III and other lutein derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis of Anhydrolutein III can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Lutein", "Acetic anhydride", "Pyridine", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Lutein is first reacted with acetic anhydride and pyridine to form acetylated lutein.", "The acetylated lutein is then treated with methanol and sodium hydroxide to form methylated lutein.", "Methylated lutein is then subjected to hydrolysis using hydrochloric acid to form Anhydrolutein III.", "The final product is purified using ethanol." ] } | |
CAS RN |
752-29-4 |
Molecular Formula |
C40 H54 O |
Molecular Weight |
550.86 |
synonyms |
(3R)‐3’,4’‐Didehydro‐β,β‐caroten‐3‐ol |
Origin of Product |
United States |
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